Cas no 158832-49-6 (2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester)

2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester structure
158832-49-6 structure
Product Name:2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester
CAS No:158832-49-6
MF:C7H12N2O2
MW:156.182381629944
CID:109019
PubChem ID:11819274
Update Time:2025-04-18

2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-, methyl ester
    • methyl 6-amino-2,3,4,5-tetrahydropyridine-2-carboxylate
    • 6-AMINO-2,3,4,5-TETRAHYDRO-2-PYRIDINECARBOXYLIC ACID METHYL ESTER
    • 2-Pyridinecarboxylicacid,6-amino-2,3,4,5-tetrahydro-,methylester(9CI)
    • SCHEMBL8310685
    • 158832-49-6
    • BDBM50039836
    • 6-Amino-2,3,4,5-tetrahydro-pyridine-2-carboxylic acid methyl ester; hydrochloride
    • DTXSID90473688
    • CHEMBL543375
    • CHEMBL1192183
    • Inchi: 1S/C7H12N2O2/c1-11-7(10)5-3-2-4-6(8)9-5/h5H,2-4H2,1H3,(H2,8,9)
    • InChI Key: PIFNPHGMSQOHSQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCCC(N)=N1)=O

Computed Properties

  • Exact Mass: 156.09000
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.68000
  • LogP: 0.20500
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